Cas no 2229253-12-5 (3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol)

• Product Name: 3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol
• CAS No: 2229253-12-5
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• CID: 6406664
• PubChem ID: 165638084
• Update Time: 2025-06-08

3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol
• EN300-1991973
• 2229253-12-5

• Inchi： 1S/C7H12ClN3O/c1-11-4-10-7(8)6(11)5(2-9)3-12/h4-5,12H,2-3,9H2,1H3
• InChI Key： MSMSHQCSRARCEK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CO)CN)N(C)C=N1

Computed Properties

• Exact Mass: 189.0668897g/mol
• Monoisotopic Mass: 189.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol

Introduction to 3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol (CAS No. 2229253-12-5)

3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol (CAS No. 2229253-12-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazole derivatives, which are widely recognized for their role in various biological processes and therapeutic applications.

The molecular structure of 3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol consists of a propanol backbone substituted with an imidazole ring at the 2-position and a chloro group at the 4-position of the imidazole ring. The presence of both amino and hydroxyl functional groups further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The 4-chloro substituent on the imidazole ring is particularly noteworthy, as it can participate in various chemical transformations, including nucleophilic substitution reactions, which are commonly employed in drug development.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles as antimicrobial agents, antiviral agents, and even as precursors to more complex pharmacophores. The 3-amino group in 3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol is particularly significant, as it can serve as a site for further functionalization, enabling the synthesis of more intricate molecular structures.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the imidazole core, the chloro substituent, and the amino and hydroxyl groups provides a versatile scaffold that can be modified to target specific biological pathways. For instance, imidazole derivatives have been shown to interact with various enzymes and receptors, making them promising candidates for treating conditions such as inflammation, cancer, and neurological disorders.

Recent studies have highlighted the importance of 3-amino-substituted imidazoles in medicinal chemistry. These studies have demonstrated that such compounds can exhibit potent inhibitory effects on enzymes involved in disease pathways. For example, certain imidazole derivatives have been found to inhibit kinases, which are critical targets in cancer therapy. The structural features of 3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol make it a suitable candidate for further investigation in this context.

The synthesis of 3-amino-2-(4-chloro-1-methyl-1H-imidazol-5-y l)propan -1 -ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the imidazole ring followed by functionalization with the propanol side chain and the chloro group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

The chemical properties of this compound make it an attractive building block for drug discovery programs. Its ability to undergo various chemical modifications allows researchers to tailor its biological activity to specific therapeutic needs. For instance, derivatization of the hydroxyl group can lead to the formation of esters or ethers, which may enhance solubility or metabolic stability. Similarly, modifications of the amino group can introduce additional functionality such as amides or sulfonamides, further expanding its potential applications.

In addition to its pharmaceutical applications, 3-amino -2-(4-chloro -1 -methyl -1H-imidaz ol -5 -yl)propan -1 -ol has shown promise in material science research. The unique structural features of this compound make it a candidate for developing novel polymers or coordination complexes with potential applications in catalysis or sensing technologies. The ability to functionalize both the imidazole ring and the side chain provides a rich platform for designing materials with tailored properties.

The safety profile of 3-amino -2-(4-chloro -1 -methyl -1H-imidaz ol -5 -yl)propan -1 -ol is another critical aspect that has been examined in recent studies. While preliminary toxicology data suggest that this compound is generally well-tolerated at moderate doses, further investigations are needed to fully assess its safety profile. These studies will help determine optimal dosing regimens and identify any potential side effects that may need to be monitored during clinical trials.

The future prospects for 3-amino -2-(4-chloro -1 -methyl -1H-imidaz ol -5 -yl)propan -1 -ol are promising, given its unique structural features and potential biological activities. As research continues, new applications for this compound are likely to emerge, particularly in areas such as oncology and neurology where imidazole derivatives have shown significant promise. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into clinical applications that benefit patients worldwide.